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Compound of Interest

Compound Name:
2-Bromo-3-

(trifluoromethyl)pyridine

Cat. No.: B070544 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-3-(trifluoromethyl)pyridine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-3-
(trifluoromethyl)pyridine (CAS No: 175205-82-0). Adherence to these protocols is essential

for ensuring laboratory safety and minimizing risk.

Chemical Properties and Hazards:

2-Bromo-3-(trifluoromethyl)pyridine is a solid organic compound with a molecular weight of

225.99 g/mol .[1] It is classified as a hazardous substance with the following primary concerns:

Acute Toxicity: Fatal if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.[2][3][4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][4]
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The following personal protective equipment is mandatory when handling 2-Bromo-3-
(trifluoromethyl)pyridine.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][5]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact which

can lead to irritation.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a type P3 (EN

143) cartridge if exposure

limits are exceeded or if

irritation is experienced.[1][3]

Protects against inhalation of

harmful dust, fumes, or vapors

that can cause respiratory

irritation.[2][4]

Body Protection
Lab coat, protective clothing to

prevent skin exposure.[3][4]

Minimizes the risk of skin

contact with the chemical.

Experimental Protocol for Safe Handling
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3][4]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Before starting, inspect all PPE for integrity.

2. Handling the Chemical:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2][3][4]

Wash hands thoroughly with soap and water after handling and before breaks.[2][3][4]
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Keep the container tightly closed when not in use.[2][3][4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][3][4]

Store locked up and away from incompatible materials such as strong oxidizing agents.[3]

4. Spill and Emergency Procedures:

Spill: In case of a spill, evacuate the area. Use absorbent materials like sand or vermiculite

to contain the spill.[6] Transfer the contained material to a sealed, labeled container for

disposal.

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least

15 minutes.[2][4] Remove contaminated clothing and seek medical attention if irritation

occurs.[2][3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][4] Remove contact lenses if present and

easy to do.[2][3][4] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if you feel unwell.[2][3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][3][4]

5. Disposal:

Dispose of the chemical and its container in accordance with local, regional, and national

regulations at an approved waste disposal plant.[2][3][4]
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Caption: Safe handling workflow for 2-Bromo-3-(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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